Cas no 85561-97-3 (1H-1,3-benzodiazole-2,5-diamine)

1H-1,3-Benzodiazole-2,5-diamine is a heterocyclic organic compound featuring a benzodiazole core with amino substituents at the 2 and 5 positions. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its aromatic amine groups enable participation in condensation and coupling reactions, facilitating the construction of complex molecules. The compound's stability and selectivity are advantageous in the development of dyes, corrosion inhibitors, and biologically active agents. High purity grades ensure consistent performance in research and industrial applications. Its well-defined chemical properties support precise functionalization, underscoring its utility in advanced organic synthesis.
1H-1,3-benzodiazole-2,5-diamine structure
85561-97-3 structure
Product Name:1H-1,3-benzodiazole-2,5-diamine
CAS No:85561-97-3
MF:C7H8N4
MW:148.16522026062
MDL:MFCD09910213
CID:708044
PubChem ID:3010969
Update Time:2025-05-28

1H-1,3-benzodiazole-2,5-diamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-2,6-diamine
    • 2,5-Diaminobenzimidazole
    • 3H-benzimidazole-2,5-diamine
    • 1H-1,3-benzodiazole-2,5-diamine
    • 1H-Benzimidazole-2,5-diamine(9CI)
    • 1H-Benzimidazole-2,5-diamine
    • 1H-benzo[d]iMidazole-2,5-diaMine
    • 1H-benzo[d]imidazole-2,6-diamine
    • MDL: MFCD09910213
    • Inchi: 1S/C7H8N4/c8-4-1-2-5-6(3-4)11-7(9)10-5/h1-3H,8H2,(H3,9,10,11)
    • InChI Key: IFNLHIRHJNDMBM-UHFFFAOYSA-N
    • SMILES: C1(N)NC2=CC(N)=CC=C2N=1

Computed Properties

  • Exact Mass: 148.075
  • Monoisotopic Mass: 148.075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 80.7A^2

Experimental Properties

  • Density: 1.486
  • Boiling Point: 476.6°C at 760 mmHg
  • Flash Point: 273.5°C
  • Refractive Index: 1.865
  • pka: 10.80±0.10(Predicted)

1H-1,3-benzodiazole-2,5-diamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A061000107-1g
2,6-Diamino-1H-benzimidazole
85561-97-3 98%
1g
672.36 USD 2021-06-01
Alichem
A061000107-5g
2,6-Diamino-1H-benzimidazole
85561-97-3 98%
5g
$1830.00 2023-08-31
Alichem
A061000107-10g
2,6-Diamino-1H-benzimidazole
85561-97-3 98%
10g
2,072.18 USD 2021-06-01
Enamine
EN300-1601416-0.05g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
0.05g
$265.0 2023-05-24
Enamine
EN300-1601416-0.1g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
0.1g
$394.0 2023-05-24
Enamine
EN300-1601416-0.25g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
0.25g
$562.0 2023-05-24
Enamine
EN300-1601416-0.5g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
0.5g
$885.0 2023-05-24
Enamine
EN300-1601416-1.0g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
1g
$1135.0 2023-05-24
Enamine
EN300-1601416-2.5g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
2.5g
$2226.0 2023-05-24
Enamine
EN300-1601416-5.0g
1H-1,3-benzodiazole-2,5-diamine
85561-97-3 95%
5g
$3295.0 2023-05-24
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.